Cas no 1391728-13-4 (1-Fluoro-3,3-dimethyl-1,2-benziodoxole)

1-Fluoro-3,3-dimethyl-1,2-benziodoxole is a hypervalent iodine reagent widely used in organic synthesis for selective fluorination reactions. Its key advantages include high reactivity as an electrophilic fluorine source, enabling efficient C–F bond formation under mild conditions. The rigid benziodoxole scaffold enhances stability while maintaining reactivity, reducing decomposition risks compared to other hypervalent iodine fluorinating agents. The compound is particularly valuable for late-stage fluorination of complex molecules, offering excellent functional group tolerance. Its crystalline solid form ensures ease of handling and storage. The reagent’s predictable reactivity profile makes it a preferred choice for introducing fluorine into pharmaceuticals, agrochemicals, and materials science applications, where precise fluorination is critical.
1-Fluoro-3,3-dimethyl-1,2-benziodoxole structure
1391728-13-4 structure
Product Name:1-Fluoro-3,3-dimethyl-1,2-benziodoxole
CAS No:1391728-13-4
MF:C9H10FIO
MW:280.0780
CID:2209190
PubChem ID:253661001
Update Time:2025-05-24

1-Fluoro-3,3-dimethyl-1,2-benziodoxole Chemical and Physical Properties

Names and Identifiers

    • 1-Fluoro-3,3-dimethyl-1,2-benziodoxole
    • 1-Fluoro-1,3-dihydro-3,3-dimethyl-1,2-benziodoxole
    • Alcohol fluoroiodane
    • 1-Fluoro-3,3-dimethylbenziodoxole
    • F0957
    • 1-Fluoro-3,3-dimethyl-1,3-dihydro-1lambda3-benzo[d][1,2]iodaoxole
    • MFCD28397076
    • CS-7031
    • 1-FLUORO-3,3-DIMETHYL-1?(3),2-BENZIODAOXOLE
    • 1-fluoro-3,3-dimethyl-1,3-dihydro-1,2-benziodoxole
    • 1391728-13-4
    • 1-Fluoro-3,3-dimethyl-1,3-dihydro-1lambda3,2-benziodoxole
    • SY044742
    • T71752
    • 1-fluoro-3,3-dimethyl-1lambda3,2-benziodoxole
    • CS-0196757
    • AKOS037478181
    • MDL: F156640
    • Inchi: 1S/C9H10FIO/c1-9(2)7-5-3-4-6-8(7)11(10)12-9/h3-6H,1-2H3
    • InChI Key: FISITPXJYDTLHI-UHFFFAOYSA-N
    • SMILES: I1(C2=C([H])C([H])=C([H])C([H])=C2C(C([H])([H])[H])(C([H])([H])[H])O1)F

Computed Properties

  • Exact Mass: 279.97604g/mol
  • Monoisotopic Mass: 279.97604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2
  • XLogP3: 3.4

Experimental Properties

  • Melting Point: 85.0 to 89.0 deg-C

1-Fluoro-3,3-dimethyl-1,2-benziodoxole Security Information

1-Fluoro-3,3-dimethyl-1,2-benziodoxole Pricemore >>

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